Resorcinol

• CAS No.: 108-46-3
• Product Name: Resorcinol
• Molecular Formula: C6H6O2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: benzene-1,3-diol
• Standard InChI: InChI=1S/C6H6O2/c7-5-2-1-3-6(8)4-5/h1-4,7-8H
• Standard InChIKey: STXKYMLGPWDWAK-UHFFFAOYSA-N
• Impurities: Technical /USP/ grade resorcinol has 99% min resorcinol content & contains small amt of phenol & catechol as impurities. In japan, technical resorcinol has ... fp of 108.5 °C min; 0.5% max water; & 0.1% max residue on ignition. Chief impurities are other hydroquinone isomers.; Maximum limits of impurities: Residue after ignition (0.01%), Insoluble matter (0.005%), Acidity (0.02%), Diresorcinol and Phenol (0.001%).
• SMILES: C1=CC(=CC(=C1)O)O
• Canonical SMILES: C1=CC(=CC(=C1)O)O
• Appearance: Solid powder
• Boiling Point: 531 to 536 °F at 760 mm Hg (NTP, 1992); 280.0 °C; 280 °C, but volatilizes at lower temperature and is slightly volatile with steam; 280 °C; 531°F
• Colorform: White needle-like crystals; Needles from benzene; platelets from water; Rhombic tablets and pyramids; Platelets from ethanol. Very white crystals; It exists in at least two crystalline modifications. Crystalline resorcinol turns pale red in the presence of light and air and is hygroscopic. It is miscible in water.; White needles, plates, crystals, flakes, or powder [Note: Turns pink on exposure to air or light, or contact with iron]
• Density: 1.2 at 68 °F (USCG, 1999); 1.278 g/cu cm at 20 °C; 1.28 g/cm³; 1.27 at 68°F; 1.27
• Flash Point: 261 °F (NTP, 1992); 261 °F (Closed cup); 127 °C (261 °F) (Closed cup); 261 °F (127 °C) (Closed cup); 127 °C c.c.; 261°F
• Melting Point: 228 to 232 °F (NTP, 1992); 111.0 °C; Mp 111 °; 109.8 °C; 111°C; 110 °C; 228-232°F; 228°F
• Physical Description: Resorcinol is a very white crystalline solid that becomes pink on exposure to light if not completely pure. Burns although ignition is difficult. Density approximately 1.28 g / cm3. Irritating to skin and eyes. Toxic by skin absorption. Used to make plastics and pharmaceuticals.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; Solid; WHITE CRYSTALS. TURNS PINK ON EXPOSURE TO AIR AND LIGHT OR ON CONTACT WITH IRON.; White needle-like crystals; White needles, plates, crystals, flakes, or powder with a faint odor. Turns pink on exposure to light if not completely pure.; White needles, plates, crystals, flakes, or powder with a faint odor. [Note: Turns pink on exposure to air or light, or contact with iron.]
• Description: Resorcinol is a very white crystalline solid that becomes pink on exposure to light if not completely pure. Burns although ignition is difficult. Density approximately 1.28 g / cm3. Irritating to skin and eyes. Toxic by skin absorption. Used to make plastics and pharmaceuticals.; 1, 3-Benzenediol, also known as resorcin or m-hydroquinone, belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. 1, 3-Benzenediol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 3-benzenediol is primarily located in the cytoplasm. 1, 3-Benzenediol is also a parent compound for other transformation products, including but not limited to, 5-(pentadeca-8, 11, 14-trien-1-yl)resorcinol monomethyl ether, 5-(pentadeca-8, 11, 14-trien-1-yl)resorcinol, and 3-methoxyphenol. 1, 3-Benzenediol is a creamy, hawthorn, and musty tasting compound that can be found in alcoholic beverages, cereals and cereal products, coffee and coffee products, and java plum. This makes 1, 3-benzenediol a potential biomarker for the consumption of these food products. 1, 3-Benzenediol is a potentially toxic compound.; Resorcinol is a benzenediol that is benzene dihydroxylated at positions 1 and 3. It has a role as an erythropoietin inhibitor and a sensitiser. It is a benzenediol and a member of resorcinols.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 6025-45-2 (di-hydrochloride salt)
• Shelf Life: Hygroscopic; Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 65.3° F (NTP, 1992); 6.51 M; 717 mg/mL at 25 °C; In water, 7.17X10+5 mg/L at 25 °C; 1 g dissolves in 0.9 mL water at room temperature, 0.2 mL water at 80 °C; 1 g dissolves in 0.9 mL alcohol; freely soluble in ether, glycerol; slightly soluble in chloroform; Very soluble in carbon tetrachloride; soluble in ethanol, ethyl ether; slightly soluble in benzene, chloroform; Soluble in DMSO /dimethyl sulfoxide/, acetone at greater than or equal to 100 mg/mL at 18 °C; Solubility in water, g/100ml: 140; soluble in water; moderately soluble (in ethanol); 110%
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: esorcin; resorcinol; resorcinol disodium salt; resorcinol, monocopper (2+) salt
• Vapor Density: 3.79 (NTP, 1992) (Relative to Air); 3.79 (Air = 1); 3.79
• Vapor Pressure: 1 mm Hg at 227.1 °F ; 0.0002 mm Hg at 77° F (NTP, 1992); 4.89e-04 mmHg; 4.89X10-4 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 0.065; 0.0002 mmHg at 77°F; (77°F): 0.0002 mmHg
• PubChem Compound: 5054
• Last Modified: Nov 11 2021